Cas no 392290-53-8 (2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole)

• Product Name: 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole
• CAS No: 392290-53-8
• MF: C₂₂H₁₆N₂S
• MW: 340.440843582153
• CID: 5842735
• PubChem ID: 6265445
• Update Time: 2025-10-29

2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 2-[2-(2-benzothiazolyl)ethenyl]-9-methyl-
• 2-[(E)-2-(9-methylcarbazol-2-yl)ethenyl]-1,3-benzothiazole
• 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole
• 392290-53-8
• AKOS024576525
• F0415-0027
• (E)-2-(2-(9-methyl-9H-carbazol-2-yl)vinyl)benzo[d]thiazole

• Inchi： 1S/C22H16N2S/c1-24-19-8-4-2-6-16(19)17-12-10-15(14-20(17)24)11-13-22-23-18-7-3-5-9-21(18)25-22/h2-14H,1H3
• InChI Key： GPLTVHYROVHXPL-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C2=C1C=C(C=CC1=NC3=CC=CC=C3S1)C=C2

Computed Properties

• Exact Mass: 340.10341969g/mol
• Monoisotopic Mass: 340.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 521.1±60.0 °C(Predicted)
• pka: 1.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole

2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole: A Promising Compound in the Field of Organic Electronics and Medicinal Chemistry

2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole (CAS No. 392290-53-8) is a fascinating compound that has garnered significant attention in both organic electronics and medicinal chemistry. This molecule, characterized by its unique structure and functional groups, exhibits a range of properties that make it a valuable candidate for various applications. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, highlighting recent advancements in the field.

The chemical structure of 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole is particularly noteworthy. The compound features a carbazole core, which is a well-known electron-donating moiety, conjugated with a benzothiazole unit through a double bond. The presence of the methyl group at the 9-position further modulates the electronic properties of the molecule. This combination of functional groups results in a compound with excellent photophysical properties, including high fluorescence quantum yields and good thermal stability.

In the realm of organic electronics, 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole has shown promise as an emissive material in organic light-emitting diodes (OLEDs). Recent studies have demonstrated that this compound can be used to achieve high-efficiency blue emission, which is a critical challenge in OLED technology. The unique electronic structure of the molecule allows for efficient energy transfer and reduced non-radiative decay processes, leading to improved device performance.

Beyond its applications in organic electronics, 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole has also attracted interest in medicinal chemistry due to its potential biological activity. Research has shown that carbazole derivatives, including this specific compound, exhibit significant antitumor and antimicrobial properties. The benzothiazole moiety is known to enhance these biological activities by providing additional functionalities that can interact with biological targets.

A study published in the Journal of Medicinal Chemistry highlighted the antiproliferative effects of 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole on various cancer cell lines. The results indicated that this compound effectively inhibited cell growth and induced apoptosis in cancer cells while showing minimal toxicity to normal cells. These findings suggest that 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole could be a promising lead compound for the development of new anticancer drugs.

In addition to its antitumor properties, 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole has also been investigated for its antimicrobial activity. A study published in the Journal of Antibiotics reported that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The benzothiazole unit is believed to play a crucial role in disrupting bacterial cell membranes and inhibiting essential metabolic pathways.

The synthesis of 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole has been extensively studied and optimized to ensure high yields and purity. One common synthetic route involves the coupling reaction between 9-methylcarbazole and 2-(chloromethylene)benzothiazole using palladium-catalyzed cross-coupling methods. This approach provides a robust and scalable method for producing the compound on both laboratory and industrial scales.

In conclusion, 2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]-9-methyl-9H-carbazole (CAS No. 392290-53-8) is a multifaceted compound with significant potential in both organic electronics and medicinal chemistry. Its unique chemical structure endows it with excellent photophysical properties and biological activities, making it a valuable candidate for various applications. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in these fields.